(2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole

• IUPAC Name: (2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole
• InChI: InChI=1S/C26H36O2P2/c1-9-21-27-19-15-11-13-17(23(19)29(21)25(3,4)5)18-14-12-16-20-24(18)30(26(6,7)8)22(10-2)28-20/h11-16,21-22H,9-10H2,1-8H3/t21-,22-,29?,30?/m1/s1
• InChI Key: NJRKBHDYCXLDKH-WWJCJQDFSA-N
• Canonical SMILES: CCC1OC2=CC=CC(=C2P1C(C)(C)C)C3=C4C(=CC=C3)OC(P4C(C)(C)C)CC
• Isomeric SMILES: CC[C@@H]1OC2=CC=CC(=C2P1C(C)(C)C)C3=C4C(=CC=C3)O[C@H](P4C(C)(C)C)CC
• Molecular Formula: C26H36O2P2
• Molecular Weight: 442.5 g/mol

Description

(2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole is a sophisticated chiral bisphosphonite ligand of significant interest in the field of asymmetric catalysis. Its primary research application is in rhodium-catalyzed hydroformylation reactions, a pivotal industrial process for converting alkenes into aldehydes. The compound's value stems from its precise stereochemistry, defined by the (R,R) configuration at the phosphorus-containing benzoxaphosphole units, which creates a well-defined chiral environment around the metal center. This configuration is crucial for achieving high enantioselectivity in the hydroformylation of terminal alkenes, such as styrene and vinyl acetate, leading to the production of optically active aldehydes. These chiral aldehydes are valuable intermediates in the synthesis of pharmaceuticals and other fine chemicals. The ligand's mechanism of action involves coordinating to a rhodium(I) precursor to form an active hydroformylation catalyst. The bulky tert-butyl and ethyl substituents on the ligand framework are designed to enforce high regioselectivity, favoring the formation of the branched aldehyde product over the linear isomer, while the chiral pocket dictates the enantioselectivity of the reaction. Researchers utilize this compound to develop more efficient and selective synthetic routes, exploring its potential in the asymmetric synthesis of ibuprofen and other profen-class drugs . This product is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound (2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole is a phosphole derivative with potential applications in various biological contexts. Understanding its biological activity is crucial for its development in pharmacology and biochemistry.

• Molecular Formula : C26H36O2P2
• Molecular Weight : 442.5 g/mol
• Purity : Typically 95% .

The biological activity of phosphole derivatives like this compound often involves interactions with cellular pathways, particularly those related to signaling and enzyme inhibition. Phospholes can act as ligands for various receptors or enzymes, influencing processes such as cell proliferation and apoptosis.

Cytotoxicity and Antitumor Activity

Research has indicated that phosphole derivatives can exhibit cytotoxic effects on cancer cell lines. A study involving related phospholes demonstrated significant inhibition of cell growth in various cancer types, suggesting that the compound may also possess antitumor properties .

1. Antimicrobial Efficacy

In a comparative study, a series of phosphole compounds were tested against a panel of bacterial strains. The results indicated that compounds with bulky side groups exhibited enhanced activity against Gram-positive bacteria compared to their less substituted counterparts. This suggests that the tert-butyl groups in (2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole may contribute to its biological effectiveness .

2. Antitumor Activity

Another investigation focused on the cytotoxic effects of phosphole derivatives on human cancer cell lines. The study found that certain derivatives inhibited tumor growth significantly at low concentrations. The mechanism was linked to the induction of apoptosis through mitochondrial pathways . While direct studies on the target compound are lacking, its structural similarities to effective compounds warrant further exploration.

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	Target Organism/Cell Line	Reference
Compound A	Antimicrobial	MRSA
Compound B	Cytotoxic	HeLa Cells
Compound C	Antitumor	MCF7 Breast Cancer Cells

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to the benzoxaphosphole family, which shares structural similarities with other phosphorus heterocycles like phospholes and benzoxaphosphorines. Below is a comparative analysis with key analogues:

Compound	Structure	Key Substituents	Bioactivity/Applications	References
Target compound	Bis-benzoxaphosphole with tert-butyl and ethyl groups	(2R)-tert-butyl, ethyl	Potential catalytic activity; studied for stereochemical effects on reactivity
2(3)-tert-butyl-4-hydroxyanisole (BHA)	Phenolic antioxidant with tert-butyl and methoxy groups	tert-butyl, methoxy	Induces glutathione S-transferase; protects against mutagenic metabolites of benzo(a)pyrene
1,2-dihydro-6-ethoxy-2,2,4-trimethylquinoline (ethoxyquin)	Quinoline derivative with ethoxy and methyl groups	ethoxy, methyl	Antioxidant; enhances hepatic detoxification enzymes
Poly(ethylene glycol) diacrylate (PEGDA)	Polymerizable acrylate with PEG backbone	PEG chains, acrylate termini	Used in 3D hydrogel printing for cell culture and drug development

Key Findings from Comparative Studies

Enzyme Induction vs. Antioxidant Activity: The target compound’s tert-butyl substituents resemble those in BHA and ethoxyquin, which are known to enhance glutathione S-transferase (GST) and epoxide hydratase activities in rodent livers . However, unlike BHA (which increases GST activity 5- to 10-fold in mice), the target compound’s bioactivity remains underexplored.

Stereochemical Influence: The (2R) stereochemistry of the target compound differentiates it from simpler analogues like BHA. This configuration could modulate interactions with chiral biomolecules or asymmetric catalysts, a property absent in non-chiral antioxidants like ethoxyquin .

Material Science Applications :

• Compared to PEGDA (used in 3D hydrogel printing ), the target compound’s rigid, phosphorus-rich structure may confer thermal stability or unique photophysical properties, though direct studies are lacking.

Toxicity and Selectivity: While BHA and ethoxyquin exhibit protective effects against carcinogens, their toxicity profiles vary by species (e.g., BHA increases epoxide hydratase 11-fold in mice vs. <3-fold in rats ). The target compound’s larger size and phosphorus content may alter metabolic pathways, necessitating detailed toxicity assays.

Notes

• The compound’s dual benzoxaphosphole system may synergize steric and electronic effects, offering advantages over monocyclic analogues in stability or reactivity.

Q & A

Q. How can the stereochemical configuration of this compound be confirmed experimentally?

Methodological Answer:

• Use X-ray crystallography to resolve the absolute stereochemistry, as the compound contains chiral centers. For dynamic analysis, employ NMR with chiral shift reagents (e.g., europium complexes) to distinguish enantiomers. Compare experimental optical rotation values with computational predictions (e.g., density functional theory, DFT) to validate configurations .

Q. What purification methods are effective for isolating this compound from reaction mixtures?

Methodological Answer:

• Optimize column chromatography using silica gel and a gradient elution system (e.g., hexane/ethyl acetate). For higher purity, consider recrystallization in tert-butyl methyl ether or dichloromethane. Monitor purity via HPLC with a chiral stationary phase to ensure enantiomeric excess >98% .

Q. Which spectroscopic techniques are critical for characterizing its structure?

Methodological Answer:

• NMR (¹H, ¹³C, ³¹P) : Assign peaks to confirm substituents (e.g., tert-butyl, ethyl groups) and phosphorus environments.
• High-resolution mass spectrometry (HRMS) : Verify molecular formula (e.g., C₂₇H₄₀O₄P₂) and isotopic patterns.
• FTIR : Identify key functional groups (e.g., P-O-C stretching at ~1200 cm⁻¹) .

Advanced Research Questions

Q. How can enantioselective synthesis of this compound be achieved?

Methodological Answer:

• Employ asymmetric catalysis with chiral phosphine ligands (e.g., BINAP derivatives) to control stereochemistry during cyclization. Alternatively, use chiral auxiliaries in precursor synthesis, followed by auxiliary removal under mild acidic conditions. Monitor enantiomeric ratios via chiral HPLC .

Q. What computational approaches predict its reactivity in catalytic applications?

Methodological Answer:

• Perform DFT calculations (e.g., B3LYP/6-31G*) to model electronic structures, frontier molecular orbitals, and transition states. Compare computed activation energies with experimental kinetic data to validate mechanisms. Use software like Gaussian or ORCA for simulations .

Q. How to resolve contradictions in reported reactivity data (e.g., hydrolysis rates)?

Methodological Answer:

• Conduct controlled kinetic studies under standardized conditions (pH, temperature, solvent). Use isotopic labeling (e.g., ¹⁸O in water) to trace hydrolysis pathways. Cross-validate results with multiple analytical techniques (e.g., LC-MS, ³¹P NMR) to rule out artifacts .

Q. What is its potential role in flame-retardant materials?

Methodological Answer:

• Evaluate thermal stability via thermogravimetric analysis (TGA) and pyrolysis-GC/MS. Compare phosphorus content and char-forming efficiency with commercial flame retardants (e.g., triphenyl phosphate). Assess environmental persistence using OECD 301 biodegradation tests .

Q. How to analyze degradation products in environmental matrices?

Methodological Answer:

• Use solid-phase extraction (SPE) with HLB cartridges to concentrate degradation products from aqueous samples. Analyze via LC-HRMS with a C18 column and negative ionization mode. Spike samples with isotopically labeled internal standards (e.g., deuterated analogs) for quantification .

Q. What experimental designs assess its stability under varying pH and temperature?

Methodological Answer:

• Design a factorial experiment varying pH (2–12), temperature (25–80°C), and ionic strength. Use accelerated aging studies to model long-term stability. Monitor degradation via ³¹P NMR and quantify half-lives using first-order kinetics .

Q. Which theoretical frameworks explain its stereoelectronic effects in catalysis?

Methodological Answer:

• Apply molecular orbital theory to analyze hyperconjugative interactions (e.g., n→σ* effects in P-O bonds). Use Hammett substituent constants to correlate electronic effects of tert-butyl/ethyl groups with catalytic activity. Validate via kinetic isotope effect (KIE) studies .